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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064

An In-depth Technical Guide to Methyl 5-bromo-o-toluate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-bromo-o-toluate, also known by its IUPAC name methyl 5-bromo-2-
methylbenzoate, is an organic compound that serves as a key building block and intermediate
in organic synthesis.[1][2][3] Its structure, featuring a substituted benzene ring, makes it a
valuable precursor for the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs). This document provides a comprehensive overview of its
chemical structure, properties, synthesis, and reactivity, tailored for professionals in research
and drug development. It is primarily utilized as a biochemical reagent for life science research
and is not intended for medical or consumer use.[1][4]

Chemical Structure and Properties

The molecular structure of Methyl 5-bromo-o-toluate consists of a benzoate core, with a methyl
group at the ortho position (position 2) and a bromine atom at the meta position relative to the
methyl group (position 5).

Chemical Structure:

Physicochemical and Spectroscopic Data
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All relevant quantitative data for Methyl 5-bromo-o-toluate are summarized in the table below

for easy reference and comparison.

Property Value Reference(s)
methyl 5-bromo-2-

IUPAC Name [5]
methylbenzoate
Methyl 5-Bromo-o-toluate, 5-
Bromo-o-toluic Acid Methyl

Synonyms Ester, 5-Bromo-2- [11[31[61[7]
methylbenzoic Acid Methyl
Ester

CAS Number 79669-50-4 [11[41[7]

Molecular Formula C9H9Bro2 31415171

Molecular Weight 229.07 g/mol [L1[4115107]
White to light yellow powder or

Appearance [61[7]
crystal

Melting Point 42°C - 50.0°C [61[71[8]

B ) 132-135°C at 0.1 mmHg;

Boiling Point [71[8]
265°C (reference)

Purity >98.0% (by GC) [61[7]
CC1=C(C=C(C=C1)Br)C(=0)O

SMILES [5]
C
FDCYLMYCHALQJR-

InChl Key [31[5]

UHFFFAOYSA-N

Synthesis of Methyl 5-bromo-o-toluate

Methyl 5-bromo-o-toluate is typically synthesized via a two-step process starting from o-toluic

acid. The first step involves the bromination of o-toluic acid to yield 5-bromo-o-toluic acid, which

is then esterified in the second step.
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Synthesis Workflow

The logical flow from starting materials to the final product is depicted below.
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5-Bromo-o-toluic Acid

Methanol (CH3zOH)
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Step| 2: Fischer Esterification

Methyl 5-bromo-o-toluate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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